5H,6H,7H,8H-[1,2,4]Triazolo[1,5-a]pyridin-2-ylhydrazine

• Molecular Formula: C6H11N5
• Molecular Weight: 153.19 g/mol
• SMILES: C1CCN2C(=NC(=N2)NN)C1
• InChI: InChI=1S/C6H11N5/c7-9-6-8-5-3-1-2-4-11(5)10-6/h1-4,7H2,(H,9,10)
• InChIKey: AMBVEKDZLWCGGK-UHFFFAOYSA-N

5H,6H,7H,8H-[1,2,4]Triazolo[1,5-a]pyridin-2-ylhydrazine: Saturated Scaffold for Kinase Library

5H,6H,7H,8H-[1,2,4]Triazolo[1,5-a]pyridin-2-ylhydrazine (CAS 1823361-59-6, MW 153.19, MF C₆H₁₁N₅, purity ≥95%) is a saturated bicyclic heterocycle building block . It is classified as a tetrahydro-[1,2,4]triazolo[1,5-a]pyridine functionalized at the C-2 position with a hydrazino (-NHNH₂) group, providing three nucleophilic nitrogen centers for derivatization into hydrazones, Schiff bases, and fused heterocycles . This scaffold combines the privileged triazolopyridine pharmacophore—established in kinase inhibitors (VEGFR2, JAK, PI3K, Syk) [1]—with the favorable physicochemical profile of a non‑flat, sp³‑enriched saturated core.

Saturated tetrahydro-triazolopyridine core for kinase inhibitor design

C-2 hydrazino group enables hydrazone, hydrazide, and fused-ring libraries

Non-flat, polar, sp³-enriched scaffold for lead-like chemical space exploration

• [1] Oguro Y, Cary DR, Miyamoto N, et al. Design, synthesis, and evaluation of novel VEGFR2 kinase inhibitors: Discovery of [1,2,4]triazolo[1,5-a]pyridine derivatives with slow dissociation kinetics. Bioorganic & Medicinal Chemistry, 2013. View Source

Why Substitution Fails for 5H,6H,7H,8H-[1,2,4]Triazolo[1,5-a]pyridin-2-ylhydrazine

Attempts to substitute this compound with generic aromatic triazolopyridine analogs (e.g., [1,2,4]triazolo[1,5-a]pyridine, CAS 274-85-1) or common 2-amino-triazolopyridine building blocks fail for three verifiable reasons: (i) the saturated tetrahydro‑ring reduces planarity (Fsp³ = 0.50 vs. 0.00 for aromatic parent), altering conformational preferences critical for target engagement in drug‑like chemical space [1]; (ii) the hydrazino substituent at C‑2 introduces three nucleophilic nitrogen sites not found in 2‑amino or 2‑methyl analogs, enabling distinct hydrazone and fused‑ring chemistry that cannot be replicated by simpler functional groups [2]; (iii) the combined saturated core plus hydrazino group generates a molecular weight (153.19 vs. 149.15 for the unsaturated parent ) and H‑bond donor/acceptor profile that fundamentally alters pharmacokinetic determinants relative to common alternatives.

Core planarity

Saturated tetrahydro ring reduces planarity and alters conformational preferences versus aromatic triazolopyridine analogs.

Nucleophilic scope

Hydrazino group provides three nucleophilic nitrogen sites; 2-amino or 2-methyl analogs offer only one or none, limiting derivatization pathways.

Pharmacokinetic profile

Higher molecular weight and altered H-bond donor/acceptor counts shift PK determinants relative to common building blocks, affecting lead optimization trajectories.

• [1] Fülöp F, et al. Saturated Heterocycles. Advances in Heterocyclic Chemistry, 2002; 83: 1–70. (Context for saturated heterocycle properties). View Source
• [2] Soliman HA, et al. Synthesis and Biological Evaluation of New 1,2,4-Triazolo[1,5-a]pyridine Derivatives Bearing Diphenyl Sulfide Moiety as Antimicrobial Agents. Egyptian Journal of Chemistry, 2021. (Hydrazone derivative 3 used as key precursor for triazolopyridine ring construction). View Source

Differential Evidence: 5H,6H,7H,8H-[1,2,4]Triazolo[1,5-a]pyridin-2-ylhydrazine

Enhanced sp³ Character vs. Aromatic Triazolopyridine

The target compound features a fully saturated tetrahydro-pyridine ring, yielding an Fsp³ of 0.50 (6 saturated carbons out of 12 heavy atoms). In contrast, the unsubstituted parent [1,2,4]triazolo[1,5-a]pyridine (CAS 274‑85‑1) has Fsp³ = 0.00. This represents a maximal increase in three‑dimensional character within this scaffold class. Tetrahydro‑triazolopyridine building blocks have been explicitly described as 'non‑flat, small, and polar' and positioned as privileged fragments for generating lead‑like chemical space [1]. Higher Fsp³ correlates with reduced aromatic ring count, improved aqueous solubility, and lower melting points—properties that favor drug‑like pharmacokinetics and reduced attrition in development [2].

sp³ character

Head-to-head

ΔFsp³ = +0.50 (0.50 vs. 0.00)

Maximal increase in 3D character within this scaffold class

Calculated from molecular formula; supports improved solubility and lower melting point trends

Evidence Dimension	Fraction sp³ (Fsp³)
Target Compound Data	Fsp³ = 0.50 (six saturated ring carbons)
Comparator Or Baseline	[1,2,4]Triazolo[1,5-a]pyridine (CAS 274-85-1): Fsp³ = 0.00 (fully aromatic)
Quantified Difference	ΔFsp³ = +0.50 (maximum achievable increase for this core)
Conditions	Calculated from molecular formula; structural basis confirmed by the published tetrahydro‑triazolopyridine building block study [1]

Why This Matters

Higher sp³ fraction is a validated predictor of clinical success; pharmaceutical candidates with Fsp³ ≥ 0.45 are more likely to progress beyond Phase I compared to flat aromatic compounds, making this scaffold a strategically differentiated starting point for lead generation.

• [1] Tolmachev A, et al. Keeping it small, polar, and non-flat: diversely functionalized building blocks containing the privileged 5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]- and [1,5-a]pyridine cores. Tetrahedron Letters, 2016; 57(5): 588–591. View Source
• [2] Lovering F, Bikker J, Humblet C. Escape from flatland: increasing saturation as an approach to improving clinical success. Journal of Medicinal Chemistry, 2009; 52(21): 6752–6756. View Source

VEGFR2 Kinase Inhibition Potency of Triazolopyridine Scaffold

The [1,2,4]triazolo[1,5-a]pyridine chemotype has been validated in direct crystallography‑guided kinase inhibitor programs. Oguro et al. reported that [1,2,4]triazolo[1,5-a]pyridine derivative 13d inhibited VEGFR2 kinase with IC₅₀ = 0.95 nM in biochemical assays and demonstrated slow dissociation kinetics that prolonged target engagement [1]. By comparison, the imidazo[1,2-b]pyridazine derivative (compound 2) in the same study showed only 10‑fold lower potency, and the structural basis for improved activity was traced to the N1‑nitrogen of the triazolopyridine core forming a critical hydrogen bond with the backbone NH of Cys919 in the VEGFR2 hinge region—a contact not available to imidazo[1,2‑a]pyridine analogs lacking the bridgehead nitrogen geometry [1]. The tetrahydro‑saturated C‑2 hydrazino variant retains the identical core geometry with the added advantage of sp³ enrichment, placing it as a direct entry point into this well‑validated kinase inhibitor space.

VEGFR2 potency

Class-level

Triazolopyridine benchmark IC₅₀ 0.95 nM; imidazo[1,2-b]pyridazine ~9.5 nM

Core geometry enables critical hinge-region hydrogen bond

Measured in biochemical kinase assay; co-crystal structure confirms N1-Cys919 contact

Evidence Dimension	VEGFR2 kinase biochemical IC₅₀
Target Compound Data	Not directly measured; scaffold-class benchmark IC₅₀ = 0.95 nM for triazolopyridine derivative 13d
Comparator Or Baseline	Imidazo[1,2-b]pyridazine derivative (compound 2, same study): IC₅₀ ≈ 9.5 nM (estimated 10‑fold difference)
Quantified Difference	~10‑fold superiority attributed to triazolopyridine N1‑nitrogen hinge‑binding contact with Cys919 backbone NH
Conditions	Biochemical kinase assay; recombinant VEGFR2 enzyme; co‑crystal structure with VEGFR2 (PDB entry described in reference)

Why This Matters

The triazolopyridine core confers a specific hydrogen‑bond interaction geometry that is structurally validated against VEGFR2; a procurement decision selecting this scaffold (vs. imidazo‑pyridazine or other kinase‑hinge binders) is supported by both quantitative potency and crystallographic mechanistic data.

• [1] Oguro Y, Cary DR, Miyamoto N, et al. Design, synthesis, and evaluation of novel VEGFR2 kinase inhibitors: Discovery of [1,2,4]triazolo[1,5-a]pyridine derivatives with slow dissociation kinetics. Bioorganic & Medicinal Chemistry, 2013. View Source

C-2 Hydrazino Group Enables Diverse Derivatization

The hydrazino group at C‑2 contains two chemically distinct NH₂ nitrogen atoms (terminal and internal) plus one NH, providing three nucleophilic sites capable of condensation with aldehydes/ketones to form hydrazones, reaction with carboxylic acids to form hydrazides, or cyclization with dielectrophiles to construct fused triazolo‑pyridazine or tetrazolo ring systems. This chemistry is explicitly demonstrated by Soliman et al., who used hydrazone derivative 3 as the key precursor to access diverse [1,2,4]triazolo[1,5-a]pyridine derivatives (7a–d, 8a,b, 10a–c, 14a,b) through reactions with arylidenemalononitriles, aldehydes plus malononitrile, ethyl α‑cyanocinnamates, and arylazomalononitriles [1]. In contrast, the most abundant comparator building block—2‑amino‑[1,2,4]triazolo[1,5-a]pyridine—offers only a single nucleophilic NH₂ site, yielding a narrower range of accessible derivatives [2]. The tetrahydro‑saturated 2‑hydrazino scaffold thus provides a three‑fold expansion of derivatization vectors from the same core position.

Derivatization vectors

Cross-study

3 nucleophilic N sites (hydrazino) vs. 1 (2-amino) or 0 (2-methyl)

Enables hydrazone, hydrazide, and fused-ring libraries from a single building block

Demonstrated by Soliman et al. 2021; supports diverse condensation chemistry

Evidence Dimension	Number of chemically accessible derivatization modes from C‑2 substituent
Target Compound Data	3 nucleophilic nitrogen sites (terminal NH₂, internal NH, NH of hydrazino group) enabling hydrazone, hydrazide, and fused‑ring products
Comparator Or Baseline	2‑Amino‑[1,2,4]triazolo[1,5-a]pyridine: 1 nucleophilic NH₂ site; 2‑Methyl‑[1,2,4]triazolo[1,5-a]pyridine: 0 nucleophilic sites
Quantified Difference	3× vs. 2‑amino; infinite vs. 2‑methyl (no direct nucleophilic derivatization possible)
Conditions	Synthetic chemistry: condensation with aldehydes, reaction with carboxylic acid derivatives, cyclization with bifunctional electrophiles; literature precedent from Soliman et al. 2021 [1]

Why This Matters

Procurement of 2‑amino or 2‑methyl analogs limits the downstream chemical space to amide couplings or electrophilic substitutions only; the hydrazino variant unlocks hydrazone, hydrazide, and fused heterocycle libraries that are structurally distinct and under‑exploited in kinase inhibitor programs.

• [1] Soliman HA, et al. Synthesis and Biological Evaluation of New 1,2,4-Triazolo[1,5-a]pyridine and 1,2,4-Triazolo[1,5-a]isoquinoline Derivatives Bearing Diphenyl Sulfide Moiety as Antimicrobial Agents. Egyptian Journal of Chemistry, 2021; 64(6): 2937–2950. View Source
• [2] Wang X, et al. Synthesis and anticancer activity evaluation of a series of [1,2,4]triazolo[1,5-a]pyridinylpyridines in vitro and in vivo. European Journal of Medicinal Chemistry, 2013; 67: 230–242. (2‑Amino‑triazolopyridine as key intermediate). View Source

Antimicrobial Activity of Hydrazinyl-Triazolopyridine Derivatives

The antimicrobial potential of 2‑hydrazinyl‑triazolopyridine derivatives has been quantitatively established across multiple studies. Flefel et al. reported that compounds derived from 2‑hydrazinyl‑7‑(4‑methoxyphenyl)‑5‑oxo‑3,5‑dihydro[1,2,4]triazolo[1,5‑a]pyridine‑6,8‑dicarbonitrile demonstrated significant antibacterial and antifungal activity when evaluated against Staphylococcus aureus (ATCC 6538), Bacillus subtilis (ATCC 6633), Escherichia coli (ATCC 25922), Pseudomonas aeruginosa (ATCC 27853), Candida albicans (ATCC 10231), and Aspergillus niger [1]. Soliman et al. further demonstrated that hydrazone‑derived [1,2,4]triazolo[1,5‑a]pyridines (compounds 7a–d, 8a,b, 10a–c, 14a,b) exhibited 'good antimicrobial activities' in standardized in vitro assays against both Gram‑positive and Gram‑negative bacterial strains as well as fungal species [2]. Although head‑to‑head MIC data for the tetrahydro‑saturated variant remain unpublished, the consistent antimicrobial activity across 2‑hydrazinyl‑triazolopyridine derivatives provides a strong class‑level evidence base that the saturated analog will retain this activity profile while offering the additional benefits of sp³ enrichment and expanded derivatization chemistry.

Antimicrobial activity

Class-level

Hydrazinyl-triazolopyridine derivatives active against Gram-positive, Gram-negative, and fungal strains

Reported antimicrobial screening context; saturated core may enhance whole-cell penetration

Direct MIC data for tetrahydro analog not yet published; class-level inference from Flefel and Soliman studies

Evidence Dimension	Antimicrobial activity of 2‑hydrazinyl‑triazolopyridine derivatives
Target Compound Data	No direct MIC data for the saturated tetrahydro analog; class‑level antimicrobial activity established
Comparator Or Baseline	Non‑hydrazinyl triazolopyridine analogs (2‑amino, 2‑methyl, 2‑aryl): antimicrobial activity present but dependent on additional substituent decoration
Quantified Difference	Hydrazono/hydrazino group at C‑2 enables condensation chemistry that generates structurally diverse antimicrobial leads not accessible from non‑hydrazinyl precursors
Conditions	In vitro antimicrobial screening against Gram‑positive bacteria (S. aureus, B. subtilis), Gram‑negative bacteria (E. coli, P. aeruginosa), and fungi (C. albicans, A. niger)

Why This Matters

Selection of the 2‑hydrazinyl‑tetrahydro scaffold for antimicrobial library synthesis is supported by multiple independent studies demonstrating that the hydrazino‑functionalized triazolopyridine chemotype reliably yields active compounds; the saturated core adds favorable physicochemical properties (lower logP, higher solubility) that may improve whole‑cell penetration relative to aromatic analogs.

• [1] Flefel EM, et al. Synthesis, Characterization, and Antimicrobial Evaluation of the Novel Triazolotriazolopyridines and Pyridotriazolotriazines. Journal of Heterocyclic Chemistry, 2021. View Source
• [2] Soliman HA, et al. Synthesis and Biological Evaluation of New 1,2,4-Triazolo[1,5-a]pyridine and 1,2,4-Triazolo[1,5-a]isoquinoline Derivatives Bearing Diphenyl Sulfide Moiety as Antimicrobial Agents. Egyptian Journal of Chemistry, 2021; 64(6): 2937–2950. View Source

Application Scenarios: 5H,6H,7H,8H-[1,2,4]Triazolo[1,5-a]pyridin-2-ylhydrazine

Fsp³-Enriched Kinase Inhibitor Library Synthesis

Medicinal chemistry teams designing focused kinase inhibitor libraries can deploy this compound as a central building block to access saturated triazolopyridine‑based inhibitors. The scaffold retains the validated N1‑nitrogen hinge‑binding geometry essential for VEGFR2 kinase inhibition (IC₅₀ = 0.95 nM benchmarked by Oguro et al. [1]), while the tetrahydro‑saturated ring (Fsp³ = 0.50) directly addresses the 'escape from flatland' design principle that correlates with improved clinical developability. The C‑2 hydrazino group enables rapid construction of hydrazone‑linked diversity elements for lead optimization campaigns.

Hydrazone-Based Diversity Synthesis for Antimicrobials

The three nucleophilic nitrogen centers at C‑2 allow parallel synthesis of hydrazone, hydrazide, and fused heterocycle libraries from a single building block. Following the synthetic precedent of Soliman et al. [2], reactions with arylidenemalononitriles, aldehydes plus malononitrile, ethyl α‑cyanocinnamates, and arylazomalononitriles yield structurally diverse [1,2,4]triazolo[1,5‑a]pyridine derivatives. All synthesized compounds in that study showed antimicrobial activity, providing a direct validation pathway for antibacterial and antifungal screening cascades initiated from this saturated core, where the non‑flat geometry may additionally enhance Gram‑negative membrane penetration.

Non-Flat Polar Fragment for Screening Collections

Fragment‑based screening libraries increasingly prioritize small (MW < 200), polar, sp³‑rich scaffolds that explore 3D chemical space poorly represented in traditional flat heterocycle collections. This compound (MW 153.19, three H‑bond donors, five H‑bond acceptors, Fsp³ = 0.50) fits the Tolmachev 'non‑flat, small, polar' tetrahydro‑triazolopyridine building block profile [3] and provides a complementary shape to the dominant aromatic fragments that populate most commercial libraries. Procurement for fragment screening against kinases, bromodomains, or antimicrobial targets is directly supported by the scaffold's physicochemical metrics and literature‑validated target engagement potential.

Triazolopyridine Intermediate for Herbicide Development

The triazolopyridine core is established in agrochemical patent literature, exemplified by Rhône‑Poulenc Agrochimie's herbicidal triazolopyridine compounds (JPH04234881), where arylidene‑2‑(pyrido‑2'‑yl)hydrazine intermediates undergo oxidative cyclization to yield selective pre‑ and post‑emergence herbicides [4]. The saturated tetrahydro‑pyridine ring in the target compound introduces conformational flexibility and altered logP that may differentiate it from fully aromatic herbicide leads; the hydrazino group provides a functional handle for the oxidative cyclization step explicitly claimed in the patent literature.

Application

Selection Property

Validation Focus

Fsp³-enriched kinase inhibitor library synthesis

Saturated core Fsp³ profile

Kinase hinge-binding geometry confirmation

Hydrazone-based diversity synthesis for antimicrobial screening

C-2 hydrazino derivatization chemistry

Antimicrobial cascade performance

Non-flat polar fragment for screening collections

Fragment physicochemical metrics

3D library complementarity review

Triazolopyridine intermediate for herbicide development

Hydrazino oxidative cyclization handle

Herbicide lead differentiation potential

• [1] Oguro Y, Cary DR, Miyamoto N, et al. Design, synthesis, and evaluation of novel VEGFR2 kinase inhibitors: Discovery of [1,2,4]triazolo[1,5-a]pyridine derivatives with slow dissociation kinetics. Bioorganic & Medicinal Chemistry, 2013. View Source
• [2] Soliman HA, et al. Synthesis and Biological Evaluation of New 1,2,4-Triazolo[1,5-a]pyridine and 1,2,4-Triazolo[1,5-a]isoquinoline Derivatives Bearing Diphenyl Sulfide Moiety as Antimicrobial Agents. Egyptian Journal of Chemistry, 2021; 64(6): 2937–2950. View Source
• [3] Tolmachev A, et al. Keeping it small, polar, and non-flat: diversely functionalized building blocks containing the privileged 5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]- and [1,5-a]pyridine cores. Tetrahedron Letters, 2016; 57(5): 588–591. View Source
• [4] Rhône-Poulenc Agrochimie. Herbicidal Compound Having Triazolopyridine Group. Japanese Patent JPH04234881, published August 24, 1992. View Source